N-[2-[2-[2-[bis(3-amino-3-oxopropyl)amino]ethylamino]ethylamino]ethyl]dodecanamide

• CAS No.: 93064-99-4
• Molecular Formula: C24H50N6O3
• Molecular Weight: 470.7 g/mol
• IUPAC Name: N-[2-[2-[2-[bis(3-amino-3-oxopropyl)amino]ethylamino]ethylamino]ethyl]dodecanamide
• InChI: InChI=1S/C24H50N6O3/c1-2-3-4-5-6-7-8-9-10-11-24(33)29-17-16-27-14-15-28-18-21-30(19-12-22(25)31)20-13-23(26)32/h27-28H,2-21H2,1H3,(H2,25,31)(H2,26,32)(H,29,33)
• InChI Key: FKQVOTKCYAQDQB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCC(=O)NCCNCCNCCN(CCC(=O)N)CCC(=O)N

Description

N-[2-[2-[2-[bis(3-amino-3-oxopropyl)amino]ethylamino]ethylamino]ethyl]dodecanamide is a complex organic compound with a molecular formula of C33H66N6O6

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-[2-[2-[bis(3-amino-3-oxopropyl)amino]ethylamino]ethylamino]ethyl]dodecanamide typically involves multiple steps, starting with the preparation of intermediate compounds. One common approach is to react dodecanoic acid with ethylenediamine to form an amide intermediate. This intermediate is then further reacted with bis(3-amino-3-oxopropyl)amine under controlled conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and precise control of reaction parameters such as temperature, pressure, and pH. The use of catalysts and purification techniques like crystallization and chromatography ensures high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

N-[2-[2-[2-[bis(3-amino-3-oxopropyl)amino]ethylamino]ethylamino]ethyl]dodecanamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The amino groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Reagents like alkyl halides and acyl chlorides are commonly used in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce various substituted derivatives .

Scientific Research Applications

N-[2-[2-[2-[bis(3-amino-3-oxopropyl)amino]ethylamino]ethylamino]ethyl]dodecanamide has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with biomolecules.

Medicine: Explored for its therapeutic potential in drug development and as a component in pharmaceutical formulations.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-[2-[2-[2-[bis(3-amino-3-oxopropyl)amino]ethylamino]ethylamino]ethyl]dodecanamide involves its interaction with specific molecular targets and pathways. The compound’s multiple amino groups allow it to form hydrogen bonds and electrostatic interactions with various biomolecules, influencing their structure and function. These interactions can modulate enzymatic activity, signal transduction pathways, and cellular processes .

Comparison with Similar Compounds

Similar Compounds

N-[2-[2-[2-[bis(3-amino-3-oxopropyl)amino]ethylamino]ethylamino]ethyl]stearamide: Similar structure but with a stearic acid moiety instead of dodecanoic acid.

N,N-Bis(2-(bis(carboxymethyl)amino)ethyl)-glycine:

Uniqueness

Its long aliphatic chain also contributes to its unique physical properties and interactions with other molecules .